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Compound of Interest

Compound Name: Longifolin

Cat. No.: B1675065 Get Quote

The proper disposal of Longifolene, a terpenoid solvent utilized in research and development,

is critical for ensuring laboratory safety and environmental protection. Adherence to established

protocols minimizes risks associated with its hazardous properties and ensures compliance

with regulatory standards. This guide provides essential, step-by-step information for the safe

handling and disposal of Longifolene waste.

Hazard Profile and Safety Data
Longifolene is classified as a hazardous substance requiring special disposal considerations.

Its key hazards include being potentially fatal if swallowed and entering airways, causing

allergic skin reactions, and being very toxic to aquatic life with long-lasting effects.[1][2][3] This

material and its container must be disposed of as hazardous waste.[1][2]
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Hazard Classification Category Hazard Statement

Aspiration Hazard 1

H304: May be fatal if

swallowed and enters airways.

[1][3]

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[1][3]

Acute Aquatic Hazard 1
H400: Very toxic to aquatic life.

[2][3]

Chronic Aquatic Hazard 1
H410: Very toxic to aquatic life

with long lasting effects.[2][3]

Waste Properties
HP 5: Specific target organ

toxicity / Aspiration toxicity.[1]

HP 13: Sensitising.[1]

HP 14: Ecotoxic.[1]

Transport Information UN Number: 3082.[1][3]

Proper Shipping Name:

ENVIRONMENTALLY

HAZARDOUS SUBSTANCE,

LIQUID, N.O.S. (Longifolene).

[1][3]

Transport Hazard Class: 9.[1]

Experimental Protocols for Proper Disposal
The disposal of Longifolene must be managed through a designated hazardous waste

program.[4] Under no circumstances should it be discharged into the sewer system or allowed

to evaporate in a fume hood.[1][4][5]

Protocol 1: Segregation and Collection of Longifolene Waste
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Designate a Waste Container: Use a chemically compatible container, preferably the original

or one approved for hazardous waste.[6] Ensure it is in good condition, free from leaks, and

has a secure cap.[7]

Labeling: Clearly label the container as "Hazardous Waste" and identify the contents,

including "Longifolene" and any other mixed solvents.[7][8] The label should also indicate the

associated hazards (e.g., "Aspiration Hazard," "Ecotoxic").

Segregation: Store Longifolene waste separately from other chemical waste streams to

prevent dangerous reactions.[6][8] Specifically, keep it segregated from incompatible

materials like strong acids, alkalis, and strong oxidizing/reducing agents.[8][9]

Storage Location: Keep the waste container in a designated "Satellite Accumulation Area"

(SAA) at or near the point of generation.[6][10] This area must be well-ventilated.[8]

Container Management: Keep the waste container securely capped at all times, except when

adding waste.[4][10] Do not overfill the container; a common guideline is to fill only to 80%

capacity.[11]

Protocol 2: Arranging for Disposal

Contact EH&S: Once the waste container is full or has been in storage for the maximum

allowed time (typically up to one year for partially filled containers in an SAA), contact your

institution's Environmental Health and Safety (EH&S) department or a licensed professional

waste disposal service.[6][10][12]

Provide Information: Be prepared to provide details about the waste, including its

composition and volume, as indicated on the label.

Follow Pickup Procedures: Adhere to the specific procedures provided by EH&S or the

disposal service for waste pickup.

Protocol 3: Handling Empty Longifolene Containers

Assessment: A container that has held Longifolene should be handled as hazardous waste

itself.[1][2]
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Decontamination: For a container to be disposed of as regular trash, it must be completely

emptied, leaving as little residue as possible.[4] In many jurisdictions, containers of

hazardous chemicals must be triple-rinsed with a suitable solvent.[4]

Rinseate Collection: The rinseate from cleaning the container must be collected and

disposed of as hazardous waste.[4]

Final Disposal: Once properly decontaminated, deface or remove all hazardous labels from

the container before recycling or disposing of it as regular trash.[4][7]

Logical Workflow for Longifolene Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Longifolene waste in a laboratory setting.
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Caption: Workflow for the safe collection and disposal of Longifolene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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